Cas no 67246-30-4 (1H-BENZOTRIAZOLE, 1-(1-METHYLBUTYL)-)

• Product Name: 1H-BENZOTRIAZOLE, 1-(1-METHYLBUTYL)-
• CAS No: 67246-30-4
• MF: C₁₁H₁₅N₃
• MW: 189.256901979446
• CID: 3217090
• PubChem ID: 3800582
• Update Time: 2025-04-21

1H-BENZOTRIAZOLE, 1-(1-METHYLBUTYL)- Chemical and Physical Properties

Names and Identifiers

• 1H-BENZOTRIAZOLE, 1-(1-METHYLBUTYL)-
• DTXSID30874231
• 67246-30-4
• 1-S-PENTABENZOTRIAZOLE
• SCHEMBL15165686
• SCHEMBL24421779

• Inchi： 1S/C11H15N3/c1-3-6-9(2)14-11-8-5-4-7-10(11)12-13-14/h4-5,7-9H,3,6H2,1-2H3
• InChI Key： VUBYVTXCBRBLKU-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2N=N1)C(C)CCC

Computed Properties

• Exact Mass: 189.126597491Da
• Monoisotopic Mass: 189.126597491Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 30.7Ų